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methylanthraquinone

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,3-Dichloro-2-methylanthraquinone is a halogenated aromatic compound belonging to the
anthraquinone family. Anthraquinones are a class of organic compounds characterized by a
9,10-dioxoanthracene core. They are of significant interest in medicinal chemistry and materials
science due to their diverse biological activities and applications as dyes and pigments. The
introduction of chloro and methyl substituents onto the anthraquinone framework can
significantly modify its chemical and physical properties, as well as its biological activity. This
document provides a detailed overview of the molecular structure, IUPAC nomenclature, and
physicochemical properties of 1,3-Dichloro-2-methylanthraquinone, along with a plausible
experimental protocol for its synthesis.

Molecular Structure and IUPAC Name

The systematic IUPAC name for this compound is 1,3-dichloro-2-methylanthracene-9,10-dione.

Below is a diagram of the molecular structure generated using the DOT language.
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Caption: Molecular structure of 1,3-dichloro-2-methylanthracene-9,10-dione.

Physicochemical and Computed Properties

The following table summarizes the key quantitative data for 1,3-Dichloro-2-

methylanthraquinone.

Property Value Reference
1,3-dichloro-2-

IUPAC Name _ [1]
methylanthracene-9,10-dione

CAS Number 18018-09-2 [1]

Molecular Formula C15HsCl202 [1]

Molecular Weight 291.1 g/mol

Melting Point 172 °C

Boiling Point (Predicted)

466.3 £45.0 °C

Density (Predicted)

1.461 + 0.06 g/cm?3

XLogP3 (Computed) 4.5
Hydrogen Bond Donor Count 0

Hydrogen Bond Acceptor )

Count

Rotatable Bond Count 0

Exact Mass 289.990135
Topological Polar Surface Area  34.1 A2
Heavy Atom Count 19

Experimental Protocols

While a specific, detailed experimental protocol for the synthesis of 1,3-Dichloro-2-

methylanthraquinone was not found in a comprehensive literature search, a plausible
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synthetic route is the direct chlorination of 2-methylanthraquinone. The chlorination of
anthraquinones is a known transformation, and sulfuryl chloride (SO2Cl2) is a common reagent
for this purpose. Below is a generalized experimental protocol based on similar reactions.

Synthesis of 1,3-Dichloro-2-methylanthraquinone from 2-Methylanthraquinone

This protocol describes a potential method for the synthesis of 1,3-Dichloro-2-
methylanthraquinone via the chlorination of 2-methylanthraquinone using sulfuryl chloride.

Materials and Reagents:

e 2-Methylanthraquinone

o Sulfuryl chloride (SO2Clz2)

e Anhydrous solvent (e.g., nitrobenzene, dichloromethane, or chloroform)
 Inert gas (e.g., nitrogen or argon)

¢ Sodium bicarbonate (NaHCO3) solution (saturated)

e Brine (saturated NaCl solution)

o Anhydrous magnesium sulfate (MgSQa) or sodium sulfate (Na2S0Oa4)

e Solvents for purification (e.g., ethanol, hexanes, ethyl acetate)
Equipment:

Round-bottom flask

Reflux condenser

Dropping funnel

Magnetic stirrer and stir bar

Heating mantle or oil bath
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Inert gas supply line

Separatory funnel

Rotary evaporator

Filtration apparatus (Bichner funnel)

Apparatus for column chromatography (optional)

Procedure:

Reaction Setup: In a dry round-bottom flask equipped with a magnetic stir bar, reflux
condenser, and a dropping funnel, dissolve 2-methylanthraquinone in a suitable anhydrous
solvent under an inert atmosphere.

Addition of Chlorinating Agent: Slowly add a solution of sulfuryl chloride in the same
anhydrous solvent to the stirred solution of 2-methylanthraquinone at room temperature. An
exothermic reaction may occur, and the addition rate should be controlled to maintain a
desired reaction temperature.

Reaction Conditions: After the addition is complete, the reaction mixture is heated to reflux
and maintained at this temperature for a specified period. The progress of the reaction
should be monitored by a suitable technique such as Thin Layer Chromatography (TLC) or
Gas Chromatography-Mass Spectrometry (GC-MS).

Workup: Upon completion, the reaction mixture is cooled to room temperature. The excess
sulfuryl chloride and solvent are carefully removed under reduced pressure. The residue is
then redissolved in an organic solvent immiscible with water (e.g., dichloromethane or ethyl
acetate) and washed sequentially with saturated sodium bicarbonate solution, water, and
brine.

Drying and Concentration: The organic layer is dried over anhydrous magnesium sulfate or
sodium sulfate, filtered, and the solvent is removed using a rotary evaporator to yield the
crude product.
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 Purification: The crude 1,3-Dichloro-2-methylanthraquinone can be purified by
recrystallization from a suitable solvent or by column chromatography on silica gel.

Safety Precautions:

 Sulfuryl chloride is corrosive and reacts violently with water. All manipulations should be
carried out in a well-ventilated fume hood.

o Appropriate personal protective equipment (gloves, safety glasses, lab coat) should be worn
at all times.

e The reaction should be performed under an inert atmosphere to prevent side reactions with
atmospheric moisture.

Logical Workflow for Synthesis

The following diagram illustrates the logical workflow for the proposed synthesis of 1,3-
Dichloro-2-methylanthraquinone.
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Caption: Proposed workflow for the synthesis of 1,3-Dichloro-2-methylanthraquinone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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